Cas no 858769-84-3 ((2Z)-2-(3,4-dimethoxyphenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl furan-2-carboxylate)

• Product Name: (2Z)-2-(3,4-dimethoxyphenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl furan-2-carboxylate
• CAS No: 858769-84-3
• MF: C₂₂H₁₆O₇
• MW: 392.358246803284
• CID: 5556625
• Update Time: 2025-06-08

(2Z)-2-(3,4-dimethoxyphenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl furan-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• (Z)-2-(3,4-dimethoxybenzylidene)-3-oxo-2,3-dihydrobenzofuran-6-yl furan-2-carboxylate
• (2Z)-2-(3,4-dimethoxyphenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl furan-2-carboxylate

• Inchi： 1S/C22H16O7/c1-25-16-8-5-13(10-19(16)26-2)11-20-21(23)15-7-6-14(12-18(15)29-20)28-22(24)17-4-3-9-27-17/h3-12H,1-2H3
• InChI Key： MTMFZSBKNUBYQY-UHFFFAOYSA-N
• SMILES： O1C=CC=C1C(OC1C=C2OC(=CC3=CC=C(OC)C(OC)=C3)C(=O)C2=CC=1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Aurone flavonoids Aurone flavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Aurone flavonoids

Additional information on (2Z)-2-(3,4-dimethoxyphenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl furan-2-carboxylate

Introduction to (2Z)-2-(3,4-dimethoxyphenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl furan-2-carboxylate (CAS No. 858769-84-3)

(2Z)-2-(3,4-dimethoxyphenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl furan-2-carboxylate, identified by the CAS number 858769-84-3, is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of heterocyclic molecules, characterized by its intricate structural framework and potential biological activities. The presence of multiple functional groups, including esters, aldehydes, and aromatic rings, makes it a promising candidate for further exploration in drug discovery and development.

The structural composition of this compound is highly relevant to its pharmacological properties. The benzofuran core and furan moiety contribute to its unique electronic and steric properties, which are essential for interactions with biological targets. Specifically, the 3,4-dimethoxyphenyl group introduces hydrophobicity and electronic modulation, enhancing its binding affinity to specific receptors or enzymes. This feature is particularly intriguing in the context of developing novel therapeutic agents that require precise molecular recognition.

In recent years, there has been a surge in research focused on identifying new molecular entities with potential therapeutic applications. The compound (2Z)-2-(3,4-dimethoxyphenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl furan-2-carboxylate has emerged as a subject of interest due to its structural complexity and the possibility of modulating its biological activity through chemical modifications. The benzofuran scaffold is well-known for its role in various bioactive molecules, including natural products and synthetic drugs. Its incorporation into this compound suggests a potential for diverse pharmacological effects.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to achieve high yields and purity. The key steps include condensation reactions, cyclization processes, and functional group transformations. Advanced synthetic methodologies, such as transition metal-catalyzed reactions and asymmetric synthesis, have been employed to enhance the efficiency and selectivity of these transformations. The successful synthesis of this compound not only demonstrates the capabilities of modern organic chemistry but also opens up avenues for exploring its biological potential.

One of the most compelling aspects of this compound is its potential application in medicinal chemistry. The structural features of (2Z)-2-(3,4-dimethoxyphenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl furan-2-carboxylate suggest that it may exhibit inhibitory activity against various targets relevant to human health. For instance, the presence of an aldehyde group can facilitate Michael addition reactions with nucleophilic residues in proteins or enzymes. Similarly, the ester functionality can undergo hydrolysis or other transformations that may lead to bioactive derivatives.

Recent studies have highlighted the importance of heterocyclic compounds in drug discovery due to their diverse biological activities and favorable pharmacokinetic properties. The benzofuran core in this compound is particularly noteworthy, as it has been reported to be present in several bioactive natural products and synthetic drugs. These findings underscore the significance of exploring derivatives of this scaffold for therapeutic applications. Moreover, the dimethoxyphenyl group can serve as a site for further functionalization, allowing for the creation of libraries of compounds with tailored biological profiles.

The potential applications of this compound extend beyond traditional pharmaceuticals. It may also find utility in agrochemicals or other chemical industries where its structural features provide advantageous properties. For example, the aromatic rings can contribute to stability and lipophilicity, making it suitable for formulation in various matrices. Additionally, the presence of multiple reactive sites allows for diversification into different chemical classes through strategic modifications.

In conclusion, (2Z)-2-(3,4-dimethoxyphenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl furan-2-carboxylate (CAS No. 858769-84-3) represents a fascinating molecule with significant potential in pharmaceutical chemistry and medicinal biology. Its complex structure and diverse functional groups make it a valuable scaffold for developing novel therapeutic agents. Further research is warranted to fully elucidate its biological activities and explore its applications in medicine and other fields.